Cas no 507463-21-0 (Phenol, 4-(3-nitro-1H-pyrrolo[2,3-b]pyridin-5-yl)-)

• Product name: Phenol, 4-(3-nitro-1H-pyrrolo[2,3-b]pyridin-5-yl)-
• CAS No: 507463-21-0
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 1569183

Phenol, 4-(3-nitro-1H-pyrrolo[2,3-b]pyridin-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(3-nitro-1H-pyrrolo[2,3-b]pyridin-5-yl)-

• Inchi： 1S/C13H9N3O3/c17-10-3-1-8(2-4-10)9-5-11-12(16(18)19)7-15-13(11)14-6-9/h1-7,17H,(H,14,15)
• InChI Key： IBXXJUABALKNGX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CN=C3NC=C([N+]([O-])=O)C3=C2)C=C1

Computed Properties

• Exact Mass: 255.06447

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• PSA: 92.05
• pka: 8.21±0.15(Predicted)